Cas no 28547-28-6 (2-Bromo-4-hydroxybenzoic acid)

• Product Name: 2-Bromo-4-hydroxybenzoic acid
• CAS No: 28547-28-6
• MF: C₇H₅BrO₃
• MW: 217.016801595688
• MDL: MFCD16999959
• CID: 3929526
• PubChem ID: 14797203
• Update Time: 2025-04-23

2-Bromo-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-4-hydroxy-
• 2-Bromo-4-hydroxybenzoic acid
• 2-Bromo-4-hydroxy-benzoic acid
• POGXJMWDTFROTM-UHFFFAOYSA-N
• STL282610
• BBL024659
• MB28859
• AK175401
• C7H5BrO3
• DB-423001
• MFCD16999959
• SY035889
• 28547-28-6
• SCHEMBL7065849
• AS-59350
• CS-0037965
• C13381
• AKOS016036087
• 2-Bromo-4-hydroxybenzoicacid
• 112-640-9

• MDL： MFCD16999959
• Inchi： 1S/C7H5BrO3/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3,9H,(H,10,11)
• InChI Key： POGXJMWDTFROTM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(=O)O)O

Computed Properties

• Exact Mass: 215.94221g/mol
• Monoisotopic Mass: 215.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5

2-Bromo-4-hydroxybenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-Bromo-4-hydroxybenzoic acid

2-Bromo-4-Hydroxybenzoic Acid: A Comprehensive Overview

2-Bromo-4-hydroxybenzoic acid, also known by its CAS number CAS No. 28547-28-6, is a significant organic compound with a diverse range of applications in various fields of science and technology. This compound, characterized by its bromine atom at the 2-position and hydroxyl group at the 4-position on the benzoic acid backbone, has garnered considerable attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its integration into cutting-edge research have further solidified its importance in modern chemistry.

The structure of 2-bromo-4-hydroxybenzoic acid is notable for its aromatic ring system, which plays a pivotal role in determining its reactivity and functionality. The presence of the bromine atom introduces electron-withdrawing effects, enhancing the compound's electrophilicity and making it a valuable precursor in various substitution reactions. Conversely, the hydroxyl group at the 4-position imparts hydrophilic properties, which are advantageous in applications requiring solubility or specific hydrogen bonding interactions. These dual characteristics make 2-bromo-4-hydroxybenzoic acid a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 2-bromo-4-hydroxybenzoic acid as an intermediate in the synthesis of bioactive compounds. For instance, researchers have employed this compound to develop novel anti-inflammatory agents by leveraging its ability to undergo nucleophilic aromatic substitution. Additionally, its role as a precursor in the synthesis of metal-organic frameworks (MOFs) has been explored, where its carboxylic acid group facilitates coordination with metal ions, leading to the formation of porous materials with applications in gas storage and catalysis.

The synthesis of 2-bromo-4-hydroxybenzoic acid typically involves multi-step processes that combine bromination and hydroxylation reactions. One common approach involves the bromination of salicylic acid derivatives under controlled conditions to introduce the bromine atom at the desired position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving overall yields. These improvements have made CAS No. 28547-28-6 more accessible for large-scale applications.

In terms of applications, 2-bromo-4-hydroxybenzoic acid has found utility in pharmaceutical research as a key intermediate for developing drugs targeting various diseases. For example, its derivatives have been investigated for their potential as anticancer agents due to their ability to inhibit specific enzymes involved in tumor progression. Furthermore, its use in agrochemicals has been explored, with studies indicating that certain derivatives may possess pesticidal properties without adverse environmental impacts.

The environmental impact of CAS No. 28547-28-6 has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. These investigations are crucial for ensuring that the compound's use aligns with sustainable practices and minimizes ecological risks.

In conclusion, 2-bromo-4-hydroxybenzoic acid, identified by its CAS number CAS No. 28547-28-6, is a compound of significant interest due to its unique chemical properties and wide-ranging applications. From pharmaceuticals to materials science, recent research continues to uncover new potentials for this compound, underscoring its importance in contemporary chemical research.